2-Chloro-N-cyclohexyl-9-methyl-9H-purin-6-amine

• CAS No.: 925254-29-1
• Molecular Formula: C12H16ClN5
• Molecular Weight: 265.74 g/mol
• IUPAC Name: 2-chloro-N-cyclohexyl-9-methylpurin-6-amine
• InChI: InChI=1S/C12H16ClN5/c1-18-7-14-9-10(16-12(13)17-11(9)18)15-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,15,16,17)
• InChI Key: PBYGQJIGDZCEFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(N=C(N=C21)Cl)NC3CCCCC3

Description

2-Chloro-N-cyclohexyl-9-methyl-9H-purin-6-amine is a useful research compound. Its molecular formula is C12H16ClN5 and its molecular weight is 265.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,6-Dichloro-9-methyl-9H-purine (1.40 g, 6.93 mmol) was dissolved in acetonitrile (25 mL). Triethylamine (4.81 mL, 34.5 mmol) and cyclohexylamine (0.79 mL, 6.90 mmol) were added and the reaction mixture was stirred at 50° C. over night. The reaction mixture was cooled to room temperature and concentrated in vacuo. Water was added followed by extraction with ethyl acetate. The combined organic phases were dried over magnesium sulphate, filtered and concentrated in vacuo to give (2-chloro-9-methyl-9H-purin-6-yl)-cyclohexyl-amine (1.5 g, 82%) as a crystalline compound.

Synthesis routes and methods II

Procedure details